Cas no 1188077-59-9 (4-Fluoro-2-iodo-benzothiazole)

4-Fluoro-2-iodo-benzothiazole is a fluorinated and iodinated benzothiazole derivative, serving as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both fluorine and iodine substituents enhances its reactivity, making it valuable for cross-coupling reactions, such as Suzuki or Sonogashira couplings, to construct complex heterocyclic frameworks. The electron-withdrawing fluorine group improves stability and influences the electronic properties of the molecule, while the iodine atom provides a handle for further functionalization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including potential kinase inhibitors or antimicrobial agents. Its high purity and well-defined structure ensure reproducibility in synthetic applications.

4-Fluoro-2-iodo-benzothiazole structure

Product Name:4-Fluoro-2-iodo-benzothiazole

CAS No:1188077-59-9

MF:C₇H₃FINS

MW:279.07329583168

CID:2853723

PubChem ID:70166308

Update Time:2025-05-27

4-Fluoro-2-iodo-benzothiazole Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-2-iodo-benzothiazole
- SCHEMBL7698118
- 1188077-59-9
- 4-Fluoro-2-iodobenzo[d]thiazole
- G11729
- C7H3FINS
- Inchi： 1S/C7H3FINS/c8-4-2-1-3-5-6(4)10-7(9)11-5/h1-3H
- InChI Key： GGSANUIWQDTJJX-UHFFFAOYSA-N
- SMILES： IC1=NC2C(=CC=CC=2S1)F

Computed Properties

Exact Mass: 278.90150Da
Monoisotopic Mass: 278.90150Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 41.1Å²

4-Fluoro-2-iodo-benzothiazole Pricemore >>

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Chemenu	CM488335-1g	4-Fluoro-2-iodobenzo[d]thiazole	1188077-59-9	97%	1g	$584	2023-11-23
TRC	F632555-10mg	4-Fluoro-2-iodo-benzothiazole	1188077-59-9		10mg	$ 50.00	2022-06-04
TRC	F632555-50mg	4-Fluoro-2-iodo-benzothiazole	1188077-59-9		50mg	$ 135.00	2022-06-04
TRC	F632555-100mg	4-Fluoro-2-iodo-benzothiazole	1188077-59-9		100mg	$ 210.00	2022-06-04
Alichem	A059004085-1g	4-Fluoro-2-iodobenzo[d]thiazole	1188077-59-9	97%	1g	$554.88	2023-09-04
1PlusChem	1P0097H4-250mg	4-Fluoro-2-iodo-benzothiazole	1188077-59-9	95%	250mg	$293.00	2023-12-26
1PlusChem	1P0097H4-1g	4-Fluoro-2-iodo-benzothiazole	1188077-59-9	95%	1g	$684.00	2023-12-26
1PlusChem	1P0097H4-2.5g	4-Fluoro-2-iodo-benzothiazole	1188077-59-9	95%	2.5g	$1328.00	2023-12-26
A2B Chem LLC	AE28792-250mg	4-Fluoro-2-iodobenzo[d]thiazole	1188077-59-9	95%	250mg	$234.00	2024-04-20
A2B Chem LLC	AE28792-1g	4-Fluoro-2-iodobenzo[d]thiazole	1188077-59-9	95%	1g	$547.00	2024-04-20